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Compound of Interest

Compound Name: N-Butylthiophosphoric triamide

Cat. No.: B043497 Get Quote

CAS Number: 94317-64-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-(n-Butyl)thiophosphoric triamide (NBPT) is a prominent urease inhibitor used extensively in

agriculture to enhance the efficiency of urea-based fertilizers.[1][2][3] By delaying the hydrolysis

of urea into ammonia, NBPT plays a crucial role in reducing nitrogen loss from volatilization,

thereby increasing nitrogen availability for crops and mitigating environmental pollution.[4][5][6]

This guide provides a comprehensive overview of NBPT, focusing on its mechanism of action,

physicochemical properties, relevant experimental data, and analytical methodologies.

Physicochemical Properties
NBPT is an organophosphorus compound that appears as a white to off-white crystalline solid.

[1][7][8] It is characterized by a tetrahedral phosphorus atom bonded to a sulfur atom and three

amido groups.[1] Key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C4H14N3PS [7][8][9]

Molecular Weight 167.21 g/mol [4][8][9]

Melting Point 54-60 °C [2][8][9]

Boiling Point 277.4 ± 23.0 °C (Predicted) [8]

Density 1.171 ± 0.06 g/cm³ (Predicted) [8]

Water Solubility 4.3 g/L at 25 °C [7][8]

LogP -0.32 to 0.444 at 20-25 °C [8]

Vapor Pressure 0.001-1.7 Pa at 25 °C [8]

Appearance
White to off-white

solid/crystalline solid
[1][4][7][8]

Storage Temperature
2-8°C, Keep in dark place,

Inert atmosphere
[4][7][8]

Mechanism of Action: Urease Inhibition
The primary function of NBPT is the inhibition of the enzyme urease.[1][2][4] Urease, which is

abundant in soil microorganisms, catalyzes the hydrolysis of urea to ammonia and carbon

dioxide.[1][2] The rapid conversion of urea to ammonia can lead to significant nitrogen loss

through ammonia volatilization, especially in alkaline soils.[10]

NBPT acts as a potent urease inhibitor by binding to the nickel ions in the active site of the

enzyme.[4] This interaction forms a stable complex that prevents urea from accessing the

active site, thereby slowing down the rate of hydrolysis.[4] It is important to note that in the soil,

NBPT is converted to its oxo-analog, N-(n-butyl)phosphoric triamide (NBPTO), which is an

even more potent but less stable inhibitor.[11] However, research indicates that NBPT itself can

directly inhibit urease without prior conversion to NBPTO.[12] The inhibition is described as a

reversible, slow-inhibition mode of action.[12][13]

The inhibition of urease by NBPT leads to a delayed release of ammonia, allowing more time

for the urea to be incorporated into the soil and absorbed by plant roots. This enhanced
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nitrogen use efficiency can lead to increased crop yields.[4][5][14]

Experimental Data
The efficacy of NBPT as a urease inhibitor has been demonstrated in numerous laboratory and

field studies. The following tables summarize key quantitative findings from the literature.

Table 1: Effect of NBPT on Ammonia Volatilization

NBPT
Concentration
(% w/w in
urea)

Reduction in
NH3 Loss (%)

Duration of
Experiment

Soil
Type/Condition
s

Reference

0.005%
64% (compared

to urea alone)
8 days

Laboratory

incubation
[10]

0.05%
95% (compared

to urea alone)
8 days

Laboratory

incubation
[10]

Not specified 29.1–78.8% 20 days
Field study with

maize
[10]

Table 2: Impact of NBPT on Crop Yield and Nitrogen Use Efficiency (NUE)

Crop
NBPT
Application
Rate

Increase in
Grain Yield (%)

Increase in
NUE (%)

Reference

Maize
120 kg N ha⁻¹

(NCU)
- 51.38 - 72.18 [14]

Maize
96 kg N ha⁻¹

(NCU)
- 72.18 [14]

Wheat
90 kg N ha⁻¹

(with NBPT)

>4 (compared to

120 kg N ha⁻¹

urea)

- [14]
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Signaling Pathways and Experimental Workflows
The primary signaling pathway affected by NBPT is the microbial nitrogen cycle in the soil,

specifically the urease-catalyzed conversion of urea. By inhibiting this enzyme, NBPT indirectly

influences the availability of nitrogen for plant uptake and subsequent metabolic pathways

within the plant.
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Caption: Urease inhibition pathway by NBPT.

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

NBPT in reducing ammonia volatilization from soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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